Cas no 338749-43-2 (2,3-DIHYDRO-1LAMBDA6-THIENO[2,3-B]THIOPYRAN-1,1,4-TRIONE 4-OXIME)

• Product Name: 2,3-DIHYDRO-1LAMBDA6-THIENO[2,3-B]THIOPYRAN-1,1,4-TRIONE 4-OXIME
• CAS No: 338749-43-2
• MF: C₇H₇NO₃S₂
• MW: 217.265379190445
• CID: 5264829
• Update Time: 2025-10-21

2,3-DIHYDRO-1LAMBDA6-THIENO[2,3-B]THIOPYRAN-1,1,4-TRIONE 4-OXIME Chemical and Physical Properties

Names and Identifiers

• 2,3-DIHYDRO-1LAMBDA6-THIENO[2,3-B]THIOPYRAN-1,1,4-TRIONE 4-OXIME
• (4E)-4-(hydroxyimino)-2H,3H,4H-1lambda6-thieno[2,3-b]thiopyran-1,1-dione
• Oprea1_832470
• 4H-Thieno[2,3-b]thiopyran-4-one, 5,6-dihydro-, oxime, 7,7-dioxide
• N-(7,7-dioxo-5,6-dihydrothieno[2,3-b]thiopyran-4-ylidene)hydroxylamine

• Inchi： 1S/C7H7NO3S2/c9-8-6-2-4-13(10,11)7-5(6)1-3-12-7/h1,3,9H,2,4H2
• InChI Key： KXOYVFLDMXQWAI-UHFFFAOYSA-N
• SMILES： S1(C2=C(C=CS2)C(CC1)=NO)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 330
• XLogP3: 0.9
• Topological Polar Surface Area: 103

Additional information on 2,3-DIHYDRO-1LAMBDA6-THIENO[2,3-B]THIOPYRAN-1,1,4-TRIONE 4-OXIME

Comprehensive Analysis of 2,3-Dihydro-1lambda6-thieno[2,3-b]thiopyran-1,1,4-trione 4-oxime (CAS No. 338749-43-2)

The compound 2,3-Dihydro-1lambda6-thieno[2,3-b]thiopyran-1,1,4-trione 4-oxime (CAS No. 338749-43-2) is a structurally unique heterocyclic molecule that has garnered significant attention in recent years due to its potential applications in pharmaceuticals, agrochemicals, and material science. Its complex nomenclature reflects its intricate molecular architecture, featuring a fused thieno[2,3-b]thiopyran core with multiple functional groups, including a 1,1,4-trione moiety and an oxime substituent. Researchers are particularly interested in its reactivity profile, which enables diverse synthetic transformations for drug discovery and functional material design.

In the context of current scientific trends, 2,3-Dihydro-1lambda6-thieno[2,3-b]thiopyran-1,1,4-trione 4-oxime aligns with several hot topics in chemistry. For instance, its thiopyran scaffold resonates with the growing demand for sulfur-containing heterocycles in medicinal chemistry, as they often exhibit enhanced bioavailability and target specificity. The presence of both trione and oxime functionalities makes this compound a versatile building block for constructing molecular libraries in fragment-based drug discovery—a strategy frequently searched by pharmaceutical researchers in AI-driven literature databases.

The synthesis of CAS 338749-43-2 typically involves multi-step organic reactions, with careful optimization required to achieve high yields. Modern green chemistry approaches, such as catalyst-controlled cyclization and solvent-free conditions, have been explored to improve the sustainability profile of its production. This aligns with the broader industry shift toward environmentally benign synthetic methodologies—a subject frequently queried in academic search engines. Analytical characterization techniques like NMR, HPLC-MS, and X-ray crystallography are essential for verifying the purity and structure of this compound, particularly given its complex stereochemistry.

From an application perspective, preliminary studies suggest that derivatives of 2,3-Dihydro-1lambda6-thieno[2,3-b]thiopyran-1,1,4-trione 4-oxime may exhibit interesting biological activities. Computational molecular docking simulations—a trending topic in AI-assisted drug design—indicate potential interactions with enzymatic targets involved in inflammation and metabolic disorders. However, detailed pharmacological evaluations remain an active area of investigation. The compound's photophysical properties also make it relevant to materials science, particularly in the development of organic semiconductors—a field experiencing exponential growth due to demands for flexible electronics.

For researchers sourcing CAS 338749-43-2, proper storage conditions (typically anhydrous environments at controlled temperatures) are crucial to maintain stability. The compound's safety profile should be evaluated through comprehensive toxicological studies before large-scale applications. Recent patent literature reveals growing intellectual property activity around this chemical class, particularly in Asian and European markets—a trend observable through analysis of global patent databases frequently accessed by R&D professionals.

As the scientific community continues to explore thieno[2,3-b]thiopyran derivatives, this compound serves as an important reference point for structure-activity relationship studies. Its unique combination of trione and oxime functionalities provides a valuable case study for understanding how subtle modifications can dramatically alter physicochemical properties—a fundamental concept in molecular design that generates substantial discussion in chemistry forums and educational platforms.